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Compound of Interest

Compound Name: HCH6-1

Cat. No.: B2784952 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

HCH6-1 is a potent and selective dipeptide antagonist of the Formyl Peptide Receptor 1

(FPR1).[1][2][3] By competitively blocking FPR1, HCH6-1 effectively inhibits the activation of

neutrophils, including processes like chemotaxis, the generation of superoxide anions, and the

release of elastase.[4][5] This inhibitory action on neutrophil activation underlies its protective

effects in preclinical models of inflammatory conditions such as acute lung injury (ALI) and

neuroinflammatory diseases.[4][6][7] This document provides detailed protocols for the

preparation of HCH6-1 stock solutions using dimethyl sulfoxide (DMSO), a common solvent for

in vitro and in vivo studies.

Quantitative Data Summary
The following tables provide a summary of the key quantitative information for HCH6-1.

Table 1: Chemical and Physical Properties of HCH6-1
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Property Value

Molecular Formula C₂₈H₂₇N₃O₄

Molecular Weight 469.53 g/mol [1]

Appearance Powder

Table 2: Solubility of HCH6-1 in DMSO

Concentration (mg/mL) Molar Concentration (mM) Notes

250 mg/mL 532.45 mM
Requires sonication to fully

dissolve.[1]

94 mg/mL 200.2 mM
Use fresh, moisture-free

DMSO for best results.[3]

Table 3: Recommended Storage Conditions and Stability

Form Storage Temperature Stability

Powder -20°C 3 years[1]

4°C 2 years[1]

In DMSO -80°C 2 years[2][3]

-20°C 1 year[1][2][3]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration HCH6-1 Stock Solution in DMSO

This protocol describes the preparation of a 100 mM HCH6-1 stock solution in 100% DMSO for

in vitro applications.

Materials:

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-101283/HCH6-1-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b2784952?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-101283/HCH6-1-DataSheet-MedChemExpress.pdf
https://www.selleckchem.com/products/hch6-1.html
https://file.medchemexpress.com/batch_PDF/HY-101283/HCH6-1-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-101283/HCH6-1-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/hch6-1.html
https://www.selleckchem.com/products/hch6-1.html
https://file.medchemexpress.com/batch_PDF/HY-101283/HCH6-1-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/hch6-1.html
https://www.selleckchem.com/products/hch6-1.html
https://www.benchchem.com/product/b2784952?utm_src=pdf-body
https://www.benchchem.com/product/b2784952?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2784952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HCH6-1 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Procedure:

Equilibration: Before opening, allow the vial of HCH6-1 powder to equilibrate to room

temperature for at least 60 minutes. This prevents the condensation of moisture, which can

affect solubility and stability.

Weighing: Tare a sterile microcentrifuge tube on a calibrated analytical balance. Carefully

weigh the desired amount of HCH6-1 powder. For example, to prepare 1 mL of a 100 mM

stock solution, weigh out 46.95 mg of HCH6-1.

Solvent Addition: Using a calibrated micropipette, add the calculated volume of anhydrous

DMSO to the tube containing the HCH6-1 powder. For the 46.95 mg of HCH6-1, add 1 mL of

DMSO.

Dissolution:

Cap the tube tightly and vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, place the tube in an ultrasonic bath for 10-15

minutes.[1] Check for complete dissolution visually.

Aliquoting: Once the HCH6-1 is completely dissolved, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. This minimizes freeze-thaw cycles which

can degrade the compound.
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Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or at -20°C for

shorter-term storage (up to 1 year).[1][2][3]

Safety Precautions:

Always wear appropriate personal protective equipment (PPE), including gloves, safety

glasses, and a lab coat when handling HCH6-1 and DMSO.

DMSO is a powerful solvent and can penetrate the skin, potentially carrying dissolved

substances with it.[8] Handle with care in a well-ventilated area or a chemical fume hood.

Visualizations
Diagram 1: Experimental Workflow for HCH6-1 Stock Solution Preparation
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Workflow for HCH6-1 Stock Solution Preparation
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Caption: Workflow for preparing HCH6-1 stock solution.
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Diagram 2: HCH6-1 Mechanism of Action via FPR1 Signaling Pathway
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Caption: HCH6-1 competitively antagonizes the FPR1 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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